Cas no 413600-87-0 (6-Bromo-2,3-pyridinedicarboxylic acid)

• Product Name: 6-Bromo-2,3-pyridinedicarboxylic acid
• CAS No: 413600-87-0
• MF: C₇H₄BrNO₄
• MW: 246.014961242676
• CID: 1080322
• PubChem ID: 11447963
• Update Time: 2025-04-20

6-Bromo-2,3-pyridinedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3-pyridinedicarboxylic acid
• DB-318002
• 413600-87-0
• 6-bromopyridine-2,3-dicarboxylic Acid
• SCHEMBL619251

• Inchi： 1S/C7H4BrNO4/c8-4-2-1-3(6(10)11)5(9-4)7(12)13/h1-2H,(H,10,11)(H,12,13)
• InChI Key： BMPNQFGDNWLWFR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 244.93237g/mol
• Monoisotopic Mass: 244.93237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.5Ų